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Compound of Interest

Compound Name: 3-Amino-2,5-dichloropyridine

Cat. No.: B019286

For Researchers, Scientists, and Drug Development Professionals

Core Compound Properties

3-Amino-2,5-dichloropyridine is a halogenated pyridine derivative with significant applications
as a chemical intermediate in the pharmaceutical and agrochemical industries.[1] Its distinct
chemical structure, featuring an amino group and two chlorine atoms on a pyridine ring, makes
it a versatile building block for the synthesis of more complex molecules.[1]

A comprehensive summary of its key quantitative properties is provided in the table below.

Property Value Source
Molecular Formula C5H4CI2N2 [1112]131[4]
Molecular Weight 163.01 g/mol [1112][3]
CAS Number 78607-32-6 [11[2]14]1[5]
Melting Point 120-129 °C [1][2]1[5]
Appearance Yellow to brown crystalline 1]
powder
Purity >97% [5]
Storage Temperature 0-8 °C [1][5]
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Applications in Research and Development

3-Amino-2,5-dichloropyridine is a crucial starting material in the synthesis of a variety of

target molecules. Its primary applications lie in:

o Pharmaceutical Research: This compound serves as a key precursor in the development of
novel pharmaceutical agents.[1] The presence of the amino group and chlorine atoms allows
for a range of chemical modifications, enabling the creation of diverse compound libraries for
screening against various biological targets. It is particularly noted for its role in creating
compounds that target specific biological pathways, which is fundamental to modern drug

discovery.[1]

o Agrochemical Synthesis: In the agricultural sector, 3-Amino-2,5-dichloropyridine is an
important intermediate for producing herbicides and insecticides.[1] Its derivatives are
designed to exhibit specific biocidal activities, contributing to crop protection and improved
agricultural yields.[1]

Generalized Experimental Workflow

While specific experimental protocols for the synthesis of 3-Amino-2,5-dichloropyridine are
proprietary and vary between manufacturers, a generalized workflow for its synthesis and
quality control can be conceptualized. This involves the chlorination of a pyridine-based starting
material, followed by purification and rigorous analytical testing to ensure high purity. The
following diagram illustrates a logical workflow for such a process.
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Caption: Generalized workflow for the synthesis and analysis of 3-Amino-2,5-
dichloropyridine.

Experimental Protocols: Analytical Methods for
Purity Determination

Ensuring the purity of 3-Amino-2,5-dichloropyridine is critical for its use in further synthetic
steps. The following are detailed methodologies for common analytical techniques used for its
purity assessment.

Gas Chromatography (GC)

Gas chromatography is a widely used technique for assessing the purity of volatile compounds
like 3-Amino-2,5-dichloropyridine.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a
split/splitless injector.

e Column: A capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm,
0.25 pm film thickness).

o Sample Preparation: Prepare a solution of 3-Amino-2,5-dichloropyridine in a suitable
solvent (e.g., methanol or ethyl acetate) at a concentration of approximately 1 mg/mL.

e GC Conditions:

o

Injector Temperature: 250 °C

[¢]

Detector Temperature: 300 °C

o

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp up to 250 °C at
a rate of 10 °C/min, and hold for 5 minutes.

[¢]

Carrier Gas: Helium or Nitrogen at a constant flow rate.

o

Injection Volume: 1 pL
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o Data Analysis: The purity is determined by calculating the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile method for purity determination, especially for identifying non-volatile
impurities.

Instrumentation: An HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).

Sample Preparation: Dissolve a precisely weighed amount of the compound in the mobile
phase to a concentration of about 0.1 mg/mL.

HPLC Conditions:

[¢]

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v), filtered and degassed.

Flow Rate: 1.0 mL/min.

[¢]

[e]

Column Temperature: 30 °C.

o

Detection Wavelength: 230 nm.

[¢]

Injection Volume: 10 pL.

o Data Analysis: Purity is calculated based on the area percent of the analyte peak in the
resulting chromatogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. matrixscientific.com [matrixscientific.com]

e 3. 3-Amino-2,5-dichloropyridine [oakwoodchemical.com]

e 4. 3-Amino-2,5-dichloropyridine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
o 5.3-5#-2,5-—_&MIE 97% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Amino-2,5-
dichloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019286#molecular-weight-of-3-amino-2-5-
dichloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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